Cas no 212696-37-2 (Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate)

• Product Name: Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate
• CAS No: 212696-37-2
• MF: C₁₂H₁₄F₃NO₃
• MW: 277.239674091339
• MDL: MFCD09910418
• CID: 2127940
• PubChem ID: 11196668
• Update Time: 2025-10-28

Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-trifluoromethoxyphenyl)carbamate
• TERT-BUTYL 4-(TRIFLUOROMETHOXY)PHENYLCARBAMATE
• tert-butyl N-[4-(trifluoromethoxy)phenyl]carbamate
• AR2270
• tert-Butyl (4-(trifluoromethoxy)phenyl)carbamate
• SCHEMBL3427239
• DB-344268
• (4-trifluoromethoxy-phenyl)-carbamic acid tert-butyl ester
• CS-0088075
• AKOS014476604
• 212696-37-2
• N-Boc-4-(trifluoromethoxy)aniline
• DTXSID10458452
• Z1258794338
• 1-(Boc-amino)-4-(trifluoromethoxy)benzene
• N-BOC-4-trifluoromethoxyaniline
• N-Boc para-(trifluoromethoxy)aniline
• TERT-BUTYL4-(TRIFLUOROMETHOXY)PHENYLCARBAMATE
• Tert-butyl-4-(trifluoromethoxy)phenylcarbamate
• tert-butyl 4-trifluoromethoxyphenylcarbamate
• EN300-157745
• MFCD09910418
• AS-45312
• SY158885
• DTXCID00409271
• Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate

• MDL： MFCD09910418
• Inchi： 1S/C12H14F3NO3/c1-11(2,3)19-10(17)16-8-4-6-9(7-5-8)18-12(13,14)15/h4-7H,1-3H3,(H,16,17)
• InChI Key： SDHZUDDBCMQPPK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 277.09300
• Monoisotopic Mass: 277.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 4.00520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate

Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate: A Comprehensive Overview

The compound Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate, identified by the CAS number 212696-37-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a tert-butyl group attached to a phenyl ring, which is further substituted with a trifluoromethoxy group. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate involves a series of well-established organic reactions, including nucleophilic substitution and carbamate formation. The presence of the trifluoromethoxy group enhances the electronic properties of the phenyl ring, making it more electron-deficient. This characteristic is particularly advantageous in reactions involving electrophilic aromatic substitution, where the directing effects of the substituents play a crucial role.

Recent studies have highlighted the potential of Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate in the development of advanced materials. For instance, researchers have explored its use as a precursor in the synthesis of high-performance polymers. The tert-butyl group contributes to the thermal stability of the polymer matrix, while the trifluoromethoxy group enhances its mechanical properties. These findings underscore the versatility of this compound in material science applications.

In addition to its role in materials science, Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate has shown promise in pharmaceutical research. The compound's ability to act as a bioisostere makes it a valuable tool in drug design. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, such as solubility and permeability. By incorporating this compound into drug molecules, researchers can optimize pharmacokinetic profiles while maintaining therapeutic efficacy.

The environmental impact of Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate has also been a topic of recent investigations. Studies have demonstrated that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. Furthermore, its degradation products are non-hazardous under standard environmental conditions, which aligns with current sustainability goals.

The application of Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate extends to agricultural chemistry as well. Its use as an intermediate in pesticide formulations has been explored due to its ability to enhance the stability and efficacy of active ingredients. The trifluoromethoxy group contributes to resistance against enzymatic degradation, ensuring prolonged activity in field conditions.

In conclusion, Tert-Butyl 4-(Trifluoromethoxy)Phenylcarbamate is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, pharmaceutical research, and agricultural chemistry. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.